2,3,6-Trimethoxybenzene-1-sulfonyl chloride

• Molecular Formula: C9H11ClO5S
• Molecular Weight: 266.70 g/mol
• IUPAC Name: 2,3,6-trimethoxybenzenesulfonyl chloride
• InChI: InChI=1S/C9H11ClO5S/c1-13-6-4-5-7(14-2)9(8(6)15-3)16(10,11)12/h4-5H,1-3H3
• InChI Key: IZRXOCUUAZPWGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)OC)S(=O)(=O)Cl)OC

Description

2,3,6-Trimethoxybenzene-1-sulfonyl chloride is an organic compound with the molecular formula C9H11ClO5S. It is a derivative of benzene, where three methoxy groups are attached to the benzene ring at positions 2, 3, and 6, and a sulfonyl chloride group is attached at position 1. This compound is used in various chemical reactions and has applications in scientific research and industrial processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3,6-Trimethoxybenzene-1-sulfonyl chloride typically involves the sulfonylation of 2,3,6-trimethoxybenzene. The reaction is carried out using chlorosulfonic acid (HSO3Cl) as the sulfonylating agent. The reaction conditions usually involve maintaining a low temperature to control the exothermic nature of the reaction. The general reaction scheme is as follows:

$$\text{C9H12O3} + \text{HSO3Cl} \rightarrow \text{C9H11ClO5S} + \text{HCl}$$C9H12O3+HSO3Cl→C9H11ClO5S+HCl

Industrial Production Methods: In industrial settings, the production of this compound may involve continuous flow reactors to ensure better control over reaction conditions and to handle the exothermic nature of the reaction more efficiently. The use of automated systems can also help in scaling up the production while maintaining safety and consistency .

Chemical Reactions Analysis

Types of Reactions: